![molecular formula C24H46O4 B086373 Dinonyl adipate CAS No. 151-32-6](/img/structure/B86373.png)
Dinonyl adipate
Overview
Description
Dinonyl adipate (DINA) is a chemical compound commonly used in the synthesis of polymers, plastics, and other materials. It has been studied extensively for its biochemical and physiological effects, as well as its applications in scientific research.
Scientific Research Applications
Biological Production of Adipic Acid : Adipic acid has been traditionally produced from petrochemical sources. However, recent studies have focused on biological production as a more sustainable alternative. Researchers have engineered Escherichia coli to produce adipic acid through a reverse adipate-degradation pathway (RADP) identified in Thermobifida fusca. The modified strain was able to produce significant amounts of adipic acid, highlighting the potential for biological production methods (Zhao et al., 2018).
Direct Synthesis of Adipic Acid : Efforts have been made to synthesize adipic acid directly from renewable carbon sources using microbial cells. The synthesis of adipate directly from carbon sources has been made feasible with the emergence of metabolic engineering and synthetic biology. This approach is gaining attention due to its potential to provide a more reliable, renewable, and affordable method for adipic acid synthesis (Deng et al., 2016).
Understanding Adipate Metabolism in Microorganisms : A study on Penicillium chrysogenum characterized the degradation of adipate and determined the metabolic fluxes. Understanding the metabolic pathways involved in adipate degradation can inform strategies to enhance production efficiency in microbial systems (Thykaer et al., 2002).
Improved Production of Adipate via β-oxidation Reversal : Research has focused on overcoming limitations in the enzymatic activities involved in the reversed β-oxidation pathway, which is one strategy for biotechnological production of adipate. By testing heterologous enzymes and optimizing their expression in Escherichia coli, researchers were able to improve the production of adipate, demonstrating the potential for further strain engineering to enhance yields (Kallscheuer et al., 2017).
Environmental Impact of Additives in Wastewater : Studies have been conducted to understand the occurrence and fate of various additives, including dinonyl-diphenylamine (a derivative of dinonyl adipate), in wastewater treatment processes. Understanding the environmental disposition of these compounds is crucial for assessing and mitigating their impact (Lu et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Dinonyl adipate is a chemical compound with the molecular formula C24H46O4 . It is an ester, a class of compounds that react with acids to liberate heat along with alcohols and acids
Mode of Action
As an ester, this compound reacts with acids to liberate heat along with alcohols and acids . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Heat is also generated by the interaction of esters with caustic solutions .
Biochemical Pathways
Research on the biosynthesis of adipic acid, a related compound, has shown that the reverse adipate degradation pathway in thermobifida fusca (tfu radp) is reported to be the most efficient . This pathway has been constructed for producing adipic acid in S. cerevisiae by co-expressing certain genes .
Pharmacokinetics
As an ester, it is expected to undergo metabolism via esterases, which are enzymes that catalyze the hydrolysis of esters into their corresponding alcohols and acids .
Result of Action
Exposure to this compound can cause irritation of eyes, nose, and throat .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of strong oxidizing acids can cause a vigorous reaction with this compound . Additionally, the presence of alkali metals and hydrides can lead to the generation of flammable hydrogen when mixed with esters like this compound .
properties
IUPAC Name |
dinonyl hexanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H46O4/c1-3-5-7-9-11-13-17-21-27-23(25)19-15-16-20-24(26)28-22-18-14-12-10-8-6-4-2/h3-22H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIYAGHSNPUBKDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCOC(=O)CCCCC(=O)OCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H46O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5059743 | |
Record name | Dinonyl adipate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5059743 | |
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Molecular Weight |
398.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [HSDB] Solid; [MSDSonline] | |
Record name | Di-n-nonyl adipate | |
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URL | https://haz-map.com/Agents/3529 | |
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Boiling Point |
201-210 °C @ 1 mm Hg, BP: 230 °C @ 5 mm Hg | |
Record name | DI-N-NONYL ADIPATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5653 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.926 @ 25 °C | |
Record name | DI-N-NONYL ADIPATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5653 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000331 [mmHg] | |
Record name | Di-n-nonyl adipate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3529 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Color/Form |
Colorless liquid | |
CAS RN |
151-32-6, 72379-06-7 | |
Record name | 1,6-Dinonyl hexanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=151-32-6 | |
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Record name | Di-n-nonyl adipate | |
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Record name | Hexanedioic acid, di-C9-11-alkyl esters | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072379067 | |
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Record name | Dinonyl adipate | |
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Record name | Hexanedioic acid, 1,6-dinonyl ester | |
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Record name | Dinonyl adipate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5059743 | |
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Record name | Hexanedioic acid, di-C9-11-alkyl esters | |
Source | European Chemicals Agency (ECHA) | |
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Record name | Dinonyl adipate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.264 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DINONYL ADIPATE | |
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Record name | DI-N-NONYL ADIPATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5653 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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